Cas no 2645-22-9 (1,2-Di(pyridin-4-yl)disulfane)

• Product Name: 1,2-Di(pyridin-4-yl)disulfane
• CAS No: 2645-22-9
• MF: C₁₀H₈N₂S₂
• MW: 220.313919067383
• MDL: MFCD00006423
• CID: 43281
• PubChem ID: 24848571
• Update Time: 2025-10-28

1,2-Di(pyridin-4-yl)disulfane Chemical and Physical Properties

Names and Identifiers

• 4,4'-Dithiodipyridine
• 4,4-Dipyridyl disulfide
• aldrithiol-4
• aldrithiol(tm)-4
• 4,4-Dipyridyl disulphide
• Aldrithiol?4
• 4,4?Dipyridyl disulphide, (4,4?Dithiodipyridine)
• 4,4′-Dipyridyl disulfide
• 4,4'-Dipyridyl disulfide
• 4-(pyridin-4-yldisulfanyl)pyridine
• Aldrithiol?-4
• 1,2-Di(pyridin-4-yl)disulfane
• 4,4‘-Dithiodipyridine
• 4,4'-bispyridinyl disufide
• 4,4'-Dipyridyl disuldide
• 4-aldrithiol
• Aldrithiol 4
• Di(4-pyridinyl) disulfide
• Pyridine,4,4'-dithiobis
• Pyridine, 4,4'-dithiobis-
• 4,4'-Dipyridyl disulphide
• 4,4'-Dithiopyridine
• Di(4-pyridyl) disulfide
• 4,4'-Dipyridine disulfide
• 4,4'-disulfanediyldipyridine
• 4-Pyridyl disulfide
• Bis(4-pyridyl) disulfide
• UHBAPGWWRFVTFS-UHFFFAOYSA-N
• NSC367080
• AK163711
• Aldrithol
• 4-Pyridin-4-yldisulfanylpyridine
• MLS001173492
• J-016433
• 2645-22-9
• FT-0617108
• CHEMBL1232076
• 4-(4-pyridyldisulfanyl)pyridine
• AKOS005464733
• DTXSID00181045
• NSC-823872
• C93456
• 4-(4-Pyridinyldisulfanyl)pyridine
• Q27096843
• 4-(4-Pyridinyldithio)pyridine
• DB07623
• SMR000538812
• InChI=1/C10H8N2S2/c1-5-11-6-2-9(1)13-14-10-3-7-12-8-4-10/h1-8
• 4-(4-Pyridinyldisulfanyl)pyridine #
• 4,4-dipyridyldisulfide
• Aldrithiol(TM)-4, 98%
• SY049358
• NSC823872
• PD005615
• EI4LXL5JH8
• CS-W013139
• D2477
• MFCD00006423
• NSC-367080
• EINECS 220-158-6
• Pyridine, 4,4'-dithiodi-
• SCHEMBL191955
• 4,4 inverted exclamation marka-Dipyridyl disulfide
• Aldrithol-4
• 4,4 inverted exclamation mark -Dipyridyl Disulfide
• AS-58395
• NSC 367080
• HMS2885F20
• CHEBI:41814
• UNII-EI4LXL5JH8
• NCGC00246307-01
• YSWG013
• J-514029
• NS00028118
• 4,4\\'-dipyridyl disulfide
• DB-046959
• 4,4'Dipyridyl disulphide
• 4,4'dithiodipyridine
• Aldrithiol4
• 4,4'-Bipyridyl disulfide
• STK532154
• DTXCID10103536

• MDL： MFCD00006423
• Inchi： 1S/C10H8N2S2/c1-5-11-6-2-9(1)13-14-10-3-7-12-8-4-10/h1-8H
• InChI Key： UHBAPGWWRFVTFS-UHFFFAOYSA-N
• SMILES： S(C1C=CN=CC=1)SC1C=CN=CC=1
• BRN： 154742

Computed Properties

• Exact Mass: 220.01300
• Monoisotopic Mass: 220.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 76.4

Experimental Properties

• Color/Form: White to orange crystalline powder
• Density: 1.3078 (rough estimate)
• Melting Point: 74.0 to 79.0 deg-C
• Boiling Point: 356.1 ºC at 760 mmHg
• Flash Point: 169.2 ºC
• Refractive Index: 1.5500 (estimate)
• Solubility: 95% ethanol: soluble5%, clear, colorless to light yellow
• PSA: 76.38000
• LogP: 3.27600
• Sensitiveness: Sensitive to air and heat
• Solubility: Not available

1,2-Di(pyridin-4-yl)disulfane Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：0-10°C

Additional information on 1,2-Di(pyridin-4-yl)disulfane

1,2-Di(pyridin-4-yl)disulfane: A Comprehensive Overview

1,2-Di(pyridin-4-yl)disulfane (CAS No. 2645-22-9) is a versatile compound with significant applications in various fields of chemistry. This compound, also known as bis(4-pyridyl)disulfide, is a disulfide derivative of pyridine, a heterocyclic aromatic compound. The molecule consists of two pyridine rings connected by a disulfide (-S-S-) bridge, which imparts unique electronic and structural properties to the compound.

The synthesis of 1,2-Di(pyridin-4-yl)disulfane has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly routes for synthesizing this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations highlight the importance of green chemistry principles in modern chemical research.

One of the most notable applications of 1,2-Di(pyridin-4-yl)disulfane is in the field of coordination chemistry. The compound's ability to act as a chelating agent makes it an ideal ligand for metal complexes. Recent studies have demonstrated its potential in stabilizing transition metal catalysts used in organic synthesis. For example, nickel-catalyzed cross-coupling reactions involving this ligand have shown improved catalytic activity and selectivity compared to traditional ligands.

In addition to its role in coordination chemistry, 1,2-Di(pyridin-4-yl)disulfane has found applications in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics. Researchers have explored its potential as an electron transport layer in organic photovoltaic devices (OPVs). Experimental results indicate that incorporating this compound into OPV architectures can enhance device efficiency by improving charge separation and transport.

The biological activity of 1,2-Di(pyridin-4-yl)disulfane has also garnered attention from the scientific community. Recent studies suggest that this compound exhibits potential as a therapeutic agent due to its ability to modulate cellular signaling pathways. For instance, investigations into its effects on cancer cells have revealed promising anti-proliferative activity. These findings underscore the importance of further research into its pharmacological properties and potential applications in drug discovery.

From an environmental perspective, the stability and biodegradability of 1,2-Di(pyridin-4-yl)disulfane are critical considerations for its large-scale use. Recent environmental impact assessments have indicated that under controlled conditions, the compound exhibits moderate biodegradability. However, further studies are required to fully understand its environmental fate and ensure sustainable practices during its production and application.

In conclusion, 1,2-Di(pyridin-4-yldisulfane) (CAS No. 2645-229) is a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure and functional properties make it an invaluable tool in modern chemical research and development. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific innovation.